Cas no 1807298-20-9 (Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate)

• Product Name: Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate
• CAS No: 1807298-20-9
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4943365
• Update Time: 2025-10-28

Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO3/c1-2-18-11(17)4-7-3-8(6-15)9(12(13)14)5-10(7)16/h3,5,12,16H,2,4H2,1H3
• InChI Key： FUEGNZYKLPWUHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=C1C#N)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate

Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate (CAS No. 1807298-20-9): A Comprehensive Overview

Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate (CAS No. 1807298-20-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, makes it a versatile molecule with potential utility in multiple biochemical pathways.

The chemical structure of Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate can be described as a phenylacetic acid derivative with specific substitutions that enhance its reactivity and biological activity. The cyano group at the 5-position introduces a strong electron-withdrawing effect, which can influence the compound's interaction with biological targets. Meanwhile, the difluoromethyl group at the 4-position adds another layer of complexity, potentially affecting metabolic stability and binding affinity. The hydroxyl group at the 2-position provides a site for hydrogen bonding, which is crucial for drug-receptor interactions.

Recent studies have highlighted the potential of Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate in the development of innovative pharmaceuticals. Researchers have been exploring its role in modulating various biological pathways, including those involved in inflammation, pain management, and neurodegenerative diseases. The compound's ability to interact with multiple targets makes it an attractive candidate for drug discovery efforts aimed at addressing complex diseases.

In particular, the cyano and difluoromethyl groups have been shown to enhance the bioavailability and metabolic stability of small molecule drugs. These features are particularly relevant in the context of developing next-generation therapeutics that require prolonged circulation and sustained activity. The hydroxyl group also contributes to the compound's solubility, which is a critical factor in drug formulation and delivery.

The synthesis of Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4-difluoromethylphenol and 5-cyanophenol, which are then coupled to form the desired phenolic backbone. Subsequent esterification reactions introduce the acetic acid moiety, while functional group modifications ensure the proper arrangement of substituents.

The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate. Modern methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes. These advancements not only facilitate large-scale production but also enhance the scalability of pharmaceutical manufacturing processes.

Beyond its pharmaceutical applications, Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate has shown promise in material science research. Its unique structural features make it a suitable candidate for developing advanced polymers and coatings with enhanced mechanical properties and chemical resistance. The presence of multiple functional groups allows for tailored interactions with other materials, leading to innovative composite materials with specialized functionalities.

The growing interest in green chemistry has also spurred research into sustainable synthetic routes for compounds like Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate. Researchers are exploring eco-friendly methodologies that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting environmental sustainability in chemical manufacturing.

In conclusion, Ethyl 5-cyano-4-difluoromethyl-2-hydroxyphenylacetate (CAS No. 1807298-20-9) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and functional groups make it a valuable tool for drug discovery and innovation. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological development is likely to grow.